Cas no 89228-74-0 (2H-1-Benzopyran-2-one, 4,6,8-trimethyl-)

• Product name: 2H-1-Benzopyran-2-one, 4,6,8-trimethyl-
• CAS No: 89228-74-0
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 607637
• PubChem ID: 13601734

2H-1-Benzopyran-2-one, 4,6,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4,6,8-trimethyl-
• 4,6,8-trimethylchromen-2-one
• 89228-74-0
• AKOS005157719
• DTXSID00544792
• 4,6,8-Trimethyl-2H-1-benzopyran-2-one

• Inchi： InChI=1S/C12H12O2/c1-7-4-9(3)12-10(5-7)8(2)6-11(13)14-12/h4-6H,1-3H3
• InChI Key： RWCBRRXTPGILIP-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C(=C1)C(=CC(=O)O2)C)C

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives